Cas no 1805493-91-7 (Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate)

• Product Name: Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate
• CAS No: 1805493-91-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4944890
• Update Time: 2025-05-19

Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-12(16)5-8-3-10(7-14)9(6-13)4-11(8)15/h3-4,7,15H,2,5H2,1H3
• InChI Key： IATPISWBDZCQKB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC(C#N)=C(C=O)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 0.9
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate

Ethyl 4-Cyano-5-Formyl-2-Hydroxyphenylacetate (CAS No. 1805493-91-7): A Versatile Building Block in Modern Organic Synthesis

Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate (CAS No. 1805493-91-7) represents a structurally unique organic compound that has garnered significant attention in contemporary chemical research. This molecule, characterized by its cyano, formyl, and hydroxyphenyl functionalities, serves as a critical intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular framework combines aromaticity with multiple reactive sites, enabling diverse synthetic transformations that align with modern green chemistry principles.

The core structure of Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate features a substituted phenolic ring system appended to an acetic acid ester moiety. The presence of the nitrile (-CN) group at the para position to the hydroxyl functionality imparts significant electron-withdrawing character, while the formyl group (-CHO) at the meta position introduces additional reactivity. These substituents create a highly polarized aromatic system that facilitates selective functionalization through nucleophilic or electrophilic pathways. Recent studies have demonstrated that this compound can act as a dual-functional precursor in cascade reactions, enabling the one-pot synthesis of complex heterocyclic scaffolds.

In the context of medicinal chemistry, compounds bearing similar structural motifs to Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate have been explored for their potential therapeutic applications. The cyano group has been shown to enhance metabolic stability in drug candidates by reducing susceptibility to enzymatic hydrolysis. Meanwhile, the formyl functionality provides opportunities for bioconjugation reactions, particularly in the development of targeted drug delivery systems. Notably, recent publications in *Organic Letters* (2023) highlight its role as a key intermediate in the synthesis of novel antidiabetic agents with improved pharmacokinetic profiles.

The synthetic accessibility of this compound has been optimized through several modern methodologies. A prominent approach involves the multicomponent reaction between salicylic acid derivatives and cyanide sources under catalytic conditions. This strategy aligns with atom economy principles by minimizing byproduct formation while maximizing functional group diversity. Researchers at ETH Zurich (2023) reported a microwave-assisted protocol achieving >90% yield within 45 minutes using a Pd(II)/Cu(I) dual catalytic system, demonstrating enhanced reaction efficiency compared to conventional heating methods.

An emerging application domain for this compound lies in materials science research. The conjugated π-system formed by its aromatic ring and electron-deficient substituents makes it suitable for constructing organic semiconductors and nonlinear optical materials. When incorporated into polymer backbones through esterification or condensation reactions, these materials exhibit tunable bandgap properties essential for optoelectronic device fabrication. A 2024 study published in *Advanced Materials* demonstrated its use as a building block for solution-processable organic field-effect transistors with carrier mobilities exceeding 1 cm²/V·s.

The environmental impact profile of processes involving this compound is an active area of investigation. While traditional synthesis routes may require hazardous reagents like concentrated sulfuric acid or toxic cyanide salts, recent advancements have focused on greener alternatives. Enzymatic oxidation methods using laccase-based biocatalysts have shown promise for selective hydroxylation steps without generating heavy metal waste products. Additionally, solvent-free solid-state reactions under mechanochemical conditions have been successfully applied to reduce energy consumption during scale-up operations.

In academic research settings, this compound serves as an ideal model system for studying reaction mechanisms involving electrophilic aromatic substitution and nucleophilic addition processes. Its distinct spectroscopic signatures - particularly in IR (characteristic nitrile stretching at ~2230 cm⁻¹) and NMR (diagnostic formyl proton signals at δ~9.8 ppm) - provide valuable analytical markers for monitoring synthetic transformations in real-time monitoring applications using attenuated total reflectance (ATR) spectroscopy techniques.

The market dynamics surrounding compounds like Ethyl 4-cyano-5-formyl-2-hydroxyphenylacetate reflect growing demand from both pharmaceutical and specialty chemical industries. With global R&D investments exceeding $6 billion annually in small molecule drug discovery programs alone, access to high-purity intermediates with defined structural features remains critical for accelerating innovation cycles while maintaining regulatory compliance standards across GMP manufacturing facilities worldwide.

Ongoing research efforts continue to expand the synthetic utility of this compound through computational modeling approaches that predict reactivity patterns under various reaction conditions. Density functional theory (DFT) calculations have provided insights into transition state geometries during key transformation steps such as nitrile hydration or formylation reactions on metal surfaces - information crucial for developing predictive models that guide experimental design toward optimal outcomes.

In conclusion, Ethyl 4-cyano-5-formyl-2-hydroxyphenycetate stands out as a multifunctional platform molecule whose strategic design enables participation in diverse chemical transformations relevant across multiple scientific disciplines today's innovation landscape.